Cas no 178239-71-9 (Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester)

• Product Name: Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester
• CAS No: 178239-71-9
• MF: C₂₃H₂₃I₂NO₅
• MW: 647.241371393204
• CID: 1366607
• Update Time: 2024-08-16

Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester
• Acetic acid, 2-[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethyl ester

• Inchi： 1S/C23H23I2NO5/c1-3-5-6-19-21(15-11-14(26)7-8-18(15)31-19)22(28)13-9-16(24)23(17(25)10-13)30-12-20(27)29-4-2/h7-11H,3-6,12,26H2,1-2H3
• InChI Key： FORZEDVFSRPBRY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=C(I)C=C(C(C2C3=CC(N)=CC=C3OC=2CCCC)=O)C=C1I

Computed Properties

• Exact Mass: 646.96569

Experimental Properties

• Density: 1.731±0.06 g/cm3(Predicted)
• Boiling Point: 685.2±55.0 °C(Predicted)
• PSA: 91.76
• pka: 2.84±0.10(Predicted)